Cas no 869945-81-3 (4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile)

• Product Name: 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile
• CAS No: 869945-81-3
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• MDL: MFCD05861674
• CID: 3059711
• PubChem ID: 7018647
• Update Time: 2025-05-25

4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis(difluoromethyl)-2-hydroxynicotinonitrile
• 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile
• AKOS000311368
• 869945-81-3
• BBL040156
• 4,6-bis(difluoromethyl)-2-hydroxy-pyridine-3-carbonitrile
• 4,6-BIS(DIFLUOROMETHYL)-2-HYDROXY-3-PYRIDYL CYANIDE
• C8H4F4N2O
• 4,6-bis(difluoromethyl)-2-oxo-1H-pyridine-3-carbonitrile
• 4,6-Bis-difluoromethyl-2-hydroxy-nicotinonitrile
• CS-0267886
• EN300-230064
• STK349939

• MDL： MFCD05861674
• Inchi： 1S/C8H4F4N2O/c9-6(10)3-1-5(7(11)12)14-8(15)4(3)2-13/h1,6-7H,(H,14,15)
• InChI Key： DBMUKRVWIDJSII-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(C(F)F)=C1)=O)F

Computed Properties

• Exact Mass: 220.02597540Da
• Monoisotopic Mass: 220.02597540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile

4,6-Bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile: A Comprehensive Overview

4,6-Bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile, also known by its CAS number 869945-81-3, is a highly specialized organic compound with a unique structure and a wide range of potential applications. This compound belongs to the class of pyridine derivatives, which are extensively studied in various fields due to their versatile properties. The molecule features a pyridine ring substituted with two difluoromethyl groups at positions 4 and 6, a hydroxyl group at position 2, and a cyano group at position 3. These substituents confer the compound with distinct electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution, coupling reactions, and catalytic processes, to optimize the synthesis of this compound. The use of transition metal catalysts has been particularly promising, as it allows for the formation of stable intermediates and minimizes side reactions.

The structural uniqueness of 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile has led to its investigation in several scientific domains. In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Its ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable candidate for designing bioactive agents. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its therapeutic potential.

In materials science, the compound has been examined for its role in the development of advanced materials. The presence of electron-withdrawing groups such as cyano and difluoromethyl moieties enhances the compound's ability to participate in charge transfer processes. This property makes it a suitable candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have also explored its use as a building block for constructing two-dimensional materials with tailored electronic properties.

The environmental impact of 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile has been another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate. Regulatory agencies have emphasized the importance of conducting comprehensive risk assessments to ensure safe handling and disposal practices.

From an analytical chemistry perspective, the characterization of 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and stereochemistry. High-resolution NMR spectroscopy has been particularly useful in confirming the regiochemistry of the substituents on the pyridine ring.

In conclusion, 4,6-bis(difluoromethyl)-2-hydroxypyridine-3-carbonitrile (CAS No: 869945-81-3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure enables it to serve as a versatile building block for designing novel materials and bioactive agents. Ongoing research continues to uncover new applications and deepen our understanding of this intriguing molecule.